Cas no 1154241-01-6 (1-(4-Hydroxyphenyl)-2-(2-methylpropylsulfanyl)ethanone)

• Product Name: 1-(4-Hydroxyphenyl)-2-(2-methylpropylsulfanyl)ethanone
• CAS No: 1154241-01-6
• MF: C₁₂H₁₆O₂S
• MW: 224.319242477417
• CID: 5251084
• Update Time: 2025-10-28

1-(4-Hydroxyphenyl)-2-(2-methylpropylsulfanyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxyphenyl)-2-[(2-methylpropyl)sulfanyl]ethan-1-one
• 1-(4-Hydroxyphenyl)-2-(2-methylpropylsulfanyl)ethanone

• Inchi： 1S/C12H16O2S/c1-9(2)7-15-8-12(14)10-3-5-11(13)6-4-10/h3-6,9,13H,7-8H2,1-2H3
• InChI Key： RJELJQZXCMMTDK-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC(=CC=1)O)=O)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 196
• XLogP3: 3.3
• Topological Polar Surface Area: 62.6

Additional information on 1-(4-Hydroxyphenyl)-2-(2-methylpropylsulfanyl)ethanone

Chemical Profile of 1-(4-Hydroxyphenyl)-2-(2-methylpropylsulfanyl)ethanone (CAS No. 1154241-01-6)

1-(4-Hydroxyphenyl)-2-(2-methylpropylsulfanyl)ethanone, identified by its CAS number 1154241-01-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a hydroxyphenyl moiety and a sulfanyl substituent, exhibits structural features that make it a valuable intermediate in the development of novel therapeutic agents. The presence of both polar functional groups—the hydroxyl group and the sulfanyl group—imparts unique physicochemical properties, enhancing its utility in synthetic pathways and drug design.

The hydroxyphenyl component of this compound is particularly noteworthy, as phenolic derivatives are widely recognized for their biological activity. Research has demonstrated that aromatic compounds containing hydroxyl groups often possess antioxidant, anti-inflammatory, and antimicrobial properties. In the context of 1-(4-Hydroxyphenyl)-2-(2-methylpropylsulfanyl)ethanone, the hydroxyl group at the para position relative to the aromatic ring may contribute to enhanced solubility and metabolic stability, making it an attractive scaffold for drug development. Furthermore, the electron-donating nature of the hydroxyl group can influence electronic properties, potentially affecting interactions with biological targets.

The sulfanyl substituent at the second carbon of the ethanone backbone introduces another layer of chemical complexity. Sulfur-containing compounds are well-documented for their diverse pharmacological effects, including analgesic, anti-inflammatory, and anticancer activities. The sulfanyl group in 1-(4-Hydroxyphenyl)-2-(2-methylpropylsulfanyl)ethanone may participate in hydrogen bonding or coordinate with metal ions, which could be exploited in designing metallo-drugs or enzyme inhibitors. Additionally, the sulfur atom can undergo various transformations under different reaction conditions, providing synthetic flexibility for further derivatization.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions involving such complex structures. Studies using molecular docking simulations have suggested that derivatives of 1-(4-Hydroxyphenyl)-2-(2-methylpropylsulfanyl)ethanone could interact with enzymes such as cytochrome P450 monooxygenases and kinases, which are critical targets in oncology and metabolic disorders. The combination of hydroxyl and sulfanyl functionalities may enhance binding affinity through multiple interaction modes, including hydrogen bonding and hydrophobic effects.

In terms of synthetic methodologies, this compound serves as a versatile building block for constructing more elaborate structures. The ketone group can undergo reduction to yield secondary alcohols or oxidation to form carboxylic acids, while the aromatic ring can be functionalized via electrophilic or nucleophilic aromatic substitution reactions. The presence of both functional groups allows for sequential modifications without significant interference between them, facilitating the synthesis of complex drug candidates.

Current research in medicinal chemistry highlights the importance of polyfunctional molecules in addressing multifaceted diseases. 1-(4-Hydroxyphenyl)-2-(2-methylpropylsulfanyl)ethanone exemplifies how combining distinct pharmacophoric elements can lead to compounds with enhanced therapeutic potential. For instance, studies have shown that hybrid molecules incorporating both hydroxyl and sulfanyl groups exhibit improved bioavailability and reduced toxicity compared to single-functional analogs. This underscores the value of this compound as a precursor in drug discovery programs.

The methylpropylsulfanyl side chain further contributes to the structural diversity of this compound. The isopropylidene moiety increases lipophilicity, which can be advantageous for membrane permeability and oral bioavailability. Additionally, sulfur-based side chains have been reported to enhance metabolic stability by resisting oxidative degradation pathways. Such features make 1-(4-Hydroxyphenyl)-2-(2-methylpropylsulfanyl)ethanone a promising candidate for further exploration in pharmacokinetic optimization.

Emerging applications of this compound extend beyond traditional pharmaceuticals into agrochemicals and material science. For example, derivatives of hydroxyphenyl-containing compounds have shown efficacy as plant growth regulators due to their ability to modulate enzymatic pathways involved in stress responses. Similarly, sulfur-containing ketones can serve as precursors for specialty polymers with tailored thermal and mechanical properties. These interdisciplinary applications highlight the broad utility of such chemical entities.

In conclusion,1-(4-Hydroxyphenyl)-2-(2-methylpropylsulfanyl)ethanone (CAS No. 1154241-01-6) represents a structurally intriguing molecule with significant potential across multiple domains of chemical research. Its combination of functional groups—particularly the hydroxyphenyl core and the sulfanyl substituent—makes it a valuable intermediate for drug development, synthetic chemistry, and material science applications. As research continues to uncover new biological targets and synthetic strategies,this compound is poised to play an increasingly important role in advancing scientific innovation.